2-Chloro-5-methylpyridine-3-boronic acid

• IUPAC Name: (2-chloro-5-methylpyridin-3-yl)boronic acid
• InChI: InChI=1S/C6H7BClNO2/c1-4-2-5(7(10)11)6(8)9-3-4/h2-3,10-11H,1H3
• InChI Key: ZMHWEBDZKPQNHG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1Cl)C)(O)O
• Molecular Formula: C6H7BClNO2
• DSSTOX Substance ID: DTXSID40376751
• Molecular Weight: 171.39 g/mol
• CAS RN: 913835-86-6

Description

“2-Chloro-5-methylpyridine-3-boronic acid” is a laboratory chemical with the CAS number 913835-86-6. It has a molecular formula of C₆H₇BClNO₂ and a molecular weight of 171.39 g/mol. It is used as an organic chemical synthesis intermediate.

Molecular Structure Analysis

The molecular structure of “2-Chloro-5-methylpyridine-3-boronic acid” consists of a pyridine ring with a chlorine atom and a methyl group attached to it. The boronic acid group is attached to the pyridine ring.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Chloro-5-methylpyridine-3-boronic acid” are not available, boronic acids in general are known to participate in various types of chemical reactions. One of the most common reactions is the Suzuki-Miyaura coupling, which is a type of cross-coupling reaction.

Physical And Chemical Properties Analysis

“2-Chloro-5-methylpyridine-3-boronic acid” has a molecular weight of 171.39 g/mol. It has a melting point of 180-183 °C. It is slightly soluble in water.

Scientific Research Applications

Synthesis of Complex Molecules

The compound serves as a key intermediate in the synthesis of complex molecules, including medicinal compounds and pesticides. Techniques such as extraction, distillation, and chromatography are employed to achieve high purity levels of photochlorinated products derived from 3-methylpyridine, underscoring its importance in the preparation of various chemical entities (Su Li, 2005).

Electroorganic Synthesis and Wastewater Treatment

Electrochemical oxidation studies of related pyridine compounds at boron-doped diamond electrodes illustrate the potential for electroorganic synthesis and environmental applications. Such research highlights the utility of boronic acids in facilitating electrochemical reactions that could be applied to wastewater treatment and organic synthesis, showcasing the environmental and synthetic utility of compounds like 2-chloro-5-methylpyridine-3-boronic acid (J. Iniesta et al., 2001).

Catalysis

Boronic acids, including derivatives of 2-chloro-5-methylpyridine-3-boronic acid, are highlighted for their catalytic properties, especially in enantioselective reactions. These compounds facilitate aza-Michael additions and other transformations, underscoring their significance in the development of new catalytic methodologies that enhance the efficiency and selectivity of chemical reactions (T. Hashimoto et al., 2015).

Imaging Agents and Radioligands

Research into the synthesis of novel PET radioligands for imaging orexin-2 receptors demonstrates the application of 2-chloro-5-methylpyridine-3-boronic acid in the development of diagnostic tools. The synthesis of complex molecules for imaging applications illustrates the compound's utility in advancing biomedical research and diagnostic imaging (Mingzhang Gao et al., 2016).

Safety And Hazards

“2-Chloro-5-methylpyridine-3-boronic acid” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.